Cas no 875306-64-2 (Benzamide, 4-bromo-2-chloro-N-methoxy-N-methyl-)

Benzamide, 4-bromo-2-chloro-N-methoxy-N-methyl- structure
875306-64-2 structure
Product Name:Benzamide, 4-bromo-2-chloro-N-methoxy-N-methyl-
CAS No:875306-64-2
MF:C9H9BrClNO2
MW:278.530260801315
CID:1904780
PubChem ID:59843076
Update Time:2025-04-21

Benzamide, 4-bromo-2-chloro-N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-bromo-2-chloro-N-methoxy-N-methyl-
    • 4-bromo-2-chloro-N-methoxy-N-methylbenzamide
    • DB-316308
    • AKOS008728355
    • ITTDWCILTJIXRV-UHFFFAOYSA-N
    • 875306-64-2
    • SCHEMBL1350607
    • 4-bromo-2-chloro-N-methoxy-N-methyl-benzamide
    • Inchi: 1S/C9H9BrClNO2/c1-12(14-2)9(13)7-4-3-6(10)5-8(7)11/h3-5H,1-2H3
    • InChI Key: ITTDWCILTJIXRV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)Cl)C(N(C)OC)=O

Computed Properties

  • Exact Mass: 276.95052Da
  • Monoisotopic Mass: 276.95052Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 29.5Ų
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